N-[4-(4-acetyl-1-piperazinyl)phenyl]-3-methylbutanamide

• IUPAC Name: N-[4-(4-acetylpiperazin-1-yl)phenyl]-3-methylbutanamide
• InChI: InChI=1S/C17H25N3O2/c1-13(2)12-17(22)18-15-4-6-16(7-5-15)20-10-8-19(9-11-20)14(3)21/h4-7,13H,8-12H2,1-3H3,(H,18,22)
• InChI Key: MWCBXRBYOCCSAI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NC1=CC=C(C=C1)N2CCN(CC2)C(=O)C
• Molecular Formula: C17H25N3O2
• Molecular Weight: 303.4 g/mol

Description

N-[4-(4-acetyl-1-piperazinyl)phenyl]-3-methylbutanamide, commonly known as AM404, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. AM404 has been studied extensively for its ability to modulate the endocannabinoid system, which plays a crucial role in regulating various physiological processes, including pain, inflammation, and mood.

Mechanism of Action

AM404 exerts its effects by inhibiting the reuptake of the endocannabinoid anandamide, leading to increased activation of cannabinoid receptors in the brain and peripheral tissues. This results in the modulation of various physiological processes, including pain perception, inflammation, and mood.
Biochemical and Physiological Effects
AM404 has been shown to modulate various physiological processes, including pain perception, inflammation, and mood. Additionally, AM404 has been shown to exhibit neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using AM404 in lab experiments is its potent and selective effects on the endocannabinoid system, making it a useful tool for studying the role of this system in various physiological processes. However, one of the limitations of using AM404 is its potential for off-target effects, which may complicate the interpretation of results.

Future Directions

There are several potential future directions for research on AM404. One area of interest is the development of novel analogs with improved pharmacological properties, such as increased selectivity and potency. Additionally, further research is needed to elucidate the mechanisms underlying the neuroprotective effects of AM404 and its potential for the treatment of neurodegenerative diseases. Finally, the potential therapeutic applications of AM404 in other medical conditions, such as anxiety and depression, warrant further investigation.

Scientific Research Applications

AM404 has been extensively studied for its potential therapeutic applications in various medical conditions. One of the most significant areas of research has been in the field of pain management, where AM404 has been shown to exert potent analgesic effects through its interaction with the endocannabinoid system. Additionally, AM404 has been studied for its anti-inflammatory and neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.